Cas no 8005-02-5 (Nigrosine)

• Product Name: Nigrosine
• CAS No: 8005-02-5
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.401
• MDL: MFCD00149005
• CID: 47977
• Update Time: 2024-10-27

Nigrosine Chemical and Physical Properties

Names and Identifiers

• Solvent Black 7
• NIGROSIN B ALCOHOL SOLUBLE
• C.I. 50415:1
• C.I. 50415b
• Nigrosin Base
• C.I.Solventblack7
• NIGROSIN, ALCOHOL SOLUBLE
• NIGROSIN
• NIGROSINE BASE
• NIGROSINE, ALCOHOL SOLUBLE
• INDULIN BLACK
• CI NO 50415
• Nigrosine

• MDL： MFCD00149005
• Inchi： InChI=1S/C14H22N2O4S/c1-2-3-4-5-14(18)16-12-6-8-13(9-7-12)21(19,20)15-10-11-17/h6-9,15,17H,2-5,10-11H2,1H3,(H,16,18)
• InChI Key： ZOTFNDQLJIXYRU-UHFFFAOYSA-N
• SMILES： CCCCCC(NC1C=CC(S(NCCO)(=O)=O)=CC=1)=O

Computed Properties

• Exact Mass: 313.048166
• Monoisotopic Mass: 313.048166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1

Experimental Properties

• Color/Form: Black powder
• Density: 1.4±0.1 g/cm3
• Melting Point: 180ºC
• Boiling Point: 455.6±45.0 °C at 760 mmHg
• Flash Point: 229.3±28.7 °C
• Solubility: alcohol: soluble
• Water Partition Coefficient: <0.1G/100MLAT21ºC
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Solubility: <0.1 g/100 mL at 21 ºC

Nigrosine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：1
• Hazard Category Code： R48: risk of serious health damage due to long-term exposure. R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： 24/25
• RTECS：GE5800000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides